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Compound of Interest

Compound Name: Diboron dioxide

Cat. No.: B080103

CAS Registry Number: 13766-28-4

Introduction

Diboron dioxide (B202) is a simple inorganic compound with the chemical formula B202.[1] It
is a reactive species that has been primarily studied in the gas phase and under matrix
isolation conditions. This technical guide provides a summary of its physicochemical properties,
spectroscopic data, and theoretical reactivity. The information is intended for researchers,
scientists, and professionals in chemistry and materials science. While the broader field of
boron chemistry has significant applications in drug development, specific biological activities
or signaling pathways for diboron dioxide have not been extensively reported in the available
scientific literature.

Physicochemical and Spectroscopic Data

The quantitative data for diboron dioxide are summarized in the tables below, primarily
sourced from the NIST Chemistry WebBook.

Table 1: General and Computed Properties
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Property Value Source
Molecular Formula B20:2 [1112]
Molecular Weight 53.621 g/mol [1]

CAS Registry Number 13766-28-4 [1]

Topological Polar Surface Area  34.1 A2

[2]

Heavy Atom Count 4

[2]

Covalently-Bonded Unit Count 1

[2]

Table 2: Gas Phase lon Energetics Data

lonization Property  Value (eV)

Method Reference

Electron lonization
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o Electron lonization Bagarat'yan and
lonization Energy 13.37£0.34 o
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o Electron lonization Blackburn, Buchler, et
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Data compiled from the NIST Chemistry WebBook.[1]

Table 3: Vibrational and/or Electronic Energy Levels
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. ) Approximat
Vibrational Wavenumb .
e Mode Medium Method Reference
Symmetry er (cm™?)
Type

Sekachey,
Serebrenniko
v, etal.,
1979;

Jut BO stretch 1898.9 Argon (Ar) Infrared (IR) Serebrenniko
v, 1981;
Burkholder
and Andrews,
1991

Burkholder
2ut BO stretch 1894.6 Krypton (Kr) Infrared (IR) and Andrews,
1991

Sekachev,
Serebrenniko
v, et al.,
1979;
Serebrenniko
v, 1981

Mu Bend 213 Argon (Ar) Infrared (IR)

Data compiled by Marilyn E. Jacox for the NIST Chemistry WebBook.[1]

Experimental Protocols

Detailed, step-by-step synthesis protocols for diboron dioxide are not readily available in the
literature, as it is typically generated in situ for spectroscopic studies due to its reactive nature.
The primary experimental technigue for characterizing B20:z is matrix isolation spectroscopy.

Matrix Isolation Infrared Spectroscopy (General
Protocol)

Matrix isolation is an experimental technique used to study reactive species by trapping them in
a rigid, unreactive host material at low temperatures.[3] This prevents diffusion and bimolecular
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reactions, allowing for spectroscopic analysis.[4]
Objective: To obtain the infrared spectrum of isolated B2O2 molecules.
Methodology:

o Generation of B202: Gaseous B20: is typically generated at high temperatures. A common
method involves the effusion of boron and an oxygen-containing species from a Knudsen cell
(a high-temperature furnace). For example, passing molecular oxygen over elemental boron
at elevated temperatures can produce B20:.

e Matrix Gas Preparation: An inert gas, typically a noble gas like argon or neon, is used as the
host matrix.[3][4] The matrix gas is chosen for its inertness and optical transparency in the
spectral region of interest.

o Co-deposition: A gaseous mixture of the generated B202 and a large excess of the matrix
gas is directed towards a cryogenic window (e.g., Csl or KBr) cooled to very low
temperatures (typically 4-20 K) by a closed-cycle helium cryostat.[3] This process must be
conducted under high vacuum to prevent contamination.

o Matrix Formation: The gas mixture rapidly freezes on the cold window, forming a solid matrix
where B202 molecules are randomly distributed and isolated from one another.[4]

e Spectroscopic Analysis: An infrared spectrometer is used to pass a beam of IR radiation
through the matrix-isolated sample. The resulting absorption spectrum is recorded, revealing
the vibrational modes of the trapped B202 molecules.

This technique allows for the study of the fundamental structure and bonding of diboron
dioxide without the rotational and translational interferences that would be present in a gas-
phase spectrum at high temperature.[3]

Theoretical Reaction Pathway

While information on the biological signaling pathways of diboron dioxide is scarce,
theoretical studies have explored its chemical reactivity. A computational study at the
G2M(MP2)//1B3LYP/6-311+G(d,p) level of theory investigated the potential energy surface for
the reaction of triplet diboron dioxide (t-OBBO) with molecular hydrogen (Hz2).[5][6] The study
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indicates that after the recombination of two BO monomers to form a triplet OBBO molecule, it
can react with Hz through two main pathways with relatively low energy barriers.[5]

( t-OBBO + H2 )

TS1
(Barrier: 4.4 kcal/mol)

TS2
(Barrier: 7.4 kcal/mol)

Formation of intermediate H abstraction
t-OBBH20 OBBOH + H
Dissociation

BO + OBH:2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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